Cas no 1171069-08-1 (1-(3,4-Dichlorophenyl)ethyl(propyl)amine Hydrochloride)

• Product Name: 1-(3,4-Dichlorophenyl)ethyl(propyl)amine Hydrochloride
• CAS No: 1171069-08-1
• MF: C₁₁H₁₆Cl₃N
• MW: 268.610440254211
• CID: 4574720
• PubChem ID: 42947901
• Update Time: 2025-10-30

1-(3,4-Dichlorophenyl)ethyl(propyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)ethyl](propyl)amine hydrochloride
• 1-(3,4-Dichlorophenyl)ethyl(propyl)amine Hydrochloride
• 1171069-08-1
• N-[1-(3,4-dichlorophenyl)ethyl]propan-1-amine;hydrochloride
• N-(1-(3,4-DICHLOROPHENYL)ETHYL)PROPAN-1-AMINE HYDROCHLORIDE
• [1-(3,4-dichlorophenyl)ethyl](propyl)aminehydrochloride
• AKOS008108226
• Z451350566
• EN300-44204
• [1-(3,4-dichlorophenyl)ethyl](propyl)amine hydrochloride
• G33373

• Inchi： 1S/C11H15Cl2N.ClH/c1-3-6-14-8(2)9-4-5-10(12)11(13)7-9;/h4-5,7-8,14H,3,6H2,1-2H3;1H
• InChI Key： ZWWRVMHAWGIATM-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=C(Cl)C=1)(C)NCCC.Cl

Computed Properties

• Exact Mass: 267.034833g/mol
• Monoisotopic Mass: 267.034833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

1-(3,4-Dichlorophenyl)ethyl(propyl)amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3,4-Dichlorophenyl)ethyl(propyl)amine Hydrochloride

Introduction to 1-(3,4-Dichlorophenyl)ethyl(propyl)amine Hydrochloride (CAS No. 1171069-08-1) in Modern Chemical and Pharmaceutical Research

1-(3,4-Dichlorophenyl)ethyl(propyl)amine Hydrochloride, identified by the CAS number 1171069-08-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This hydrochloride salt belongs to a class of organic molecules characterized by a dichlorophenyl group and an ethyl(propyl)amine side chain, making it a versatile intermediate in the synthesis of various bioactive agents. The structural features of this compound contribute to its potential applications in drug discovery and development, particularly in the exploration of novel therapeutic mechanisms.

The dichlorophenyl moiety in 1-(3,4-Dichlorophenyl)ethyl(propyl)amine Hydrochloride is a key structural determinant that influences its chemical reactivity and biological interactions. The presence of two chlorine atoms at the 3 and 4 positions of the aromatic ring enhances electrophilicity, making it a valuable scaffold for further functionalization. This property has been exploited in synthetic chemistry to develop derivatives with enhanced pharmacological properties. For instance, modifications at the amine group or the propyl chain can lead to compounds with improved solubility, bioavailability, or target specificity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the dichlorophenyl group. Studies have demonstrated that such motifs are prevalent in a variety of pharmacologically active molecules, including antidepressants, antipsychotics, and anti-inflammatory agents. The amine side chain in 1-(3,4-Dichlorophenyl)ethyl(propyl)amine Hydrochloride provides a site for further derivatization, allowing chemists to fine-tune the physicochemical properties and biological activity of the compound. This flexibility has made it a valuable building block in medicinal chemistry.

One of the most compelling aspects of 1-(3,4-Dichlorophenyl)ethyl(propyl)amine Hydrochloride is its potential as a precursor in the synthesis of targeted therapeutics. The dichlorophenyl group is known to interact with various biological targets, including enzymes and receptors involved in neurotransmitter signaling. For example, derivatives of this compound have shown promise in preclinical studies as modulators of monoamine oxidase (MAO) enzymes, which play a crucial role in the metabolism of neurotransmitters such as serotonin and dopamine. By inhibiting MAO activity, these compounds may have therapeutic implications in conditions like depression and neurodegenerative disorders.

Moreover, the propyl chain in 1-(3,4-Dichlorophenyl)ethyl(propyl)amine Hydrochloride contributes to the compound's overall lipophilicity, which is an important factor in drug absorption and distribution. Balancing lipophilicity with polarizability is essential for achieving optimal pharmacokinetic profiles. Researchers have leveraged this balance to develop compounds with enhanced membrane permeability and improved oral bioavailability. These attributes make 1-(3,4-Dichlorophenyl)ethyl(propyl)amine Hydrochloride an attractive candidate for further investigation in drug development pipelines.

Recent advances in computational chemistry have also highlighted the importance of virtual screening techniques in identifying novel drug candidates. Molecular modeling studies suggest that 1-(3,4-Dichlorophenyl)ethyl(propyl)amine Hydrochloride can be effectively used as a scaffold for designing molecules with specific binding affinities to biological targets. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising leads for further optimization.

The hydrochloride salt form of this compound enhances its stability and solubility, making it more suitable for pharmaceutical applications. This form is particularly advantageous for formulation development, as it allows for easier integration into drug delivery systems. The stability under various storage conditions also ensures consistent quality throughout the supply chain.

In conclusion,1-(3,4-Dichlorophenyl)ethyl(propyl)amine Hydrochloride (CAS No. 1171069-08-1) represents a significant compound in modern chemical and pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new insights into its pharmacological properties,1-(3,4-Dichlorophenyl)ethyl(propyl)amine Hydrochloride is poised to play an increasingly important role in drug discovery and development efforts worldwide.